Cas no 1804145-00-3 (2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene)

• Product Name: 2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene
• CAS No: 1804145-00-3
• MF: C₁₀H₉BrClF₃O
• MW: 317.530071973801
• CID: 4972763
• Update Time: 2025-05-19

2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene

• Inchi： 1S/C10H9BrClF3O/c11-9-7(4-2-6-12)3-1-5-8(9)16-10(13,14)15/h1,3,5H,2,4,6H2
• InChI Key： UXLALXFYXVJCGX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCCCl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• XLogP3: 5
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene

Exploring the Chemistry and Applications of 2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene (CAS No. 1804145-00-3)

In the realm of organic chemistry, 2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene (CAS No. 1804145-00-3) stands out as a versatile and intriguing compound. This halogenated benzene derivative, characterized by its unique trifluoromethoxy and bromo substituents, has garnered significant attention in pharmaceutical and agrochemical research. Its molecular structure, featuring a 3-chloropropyl side chain, offers remarkable reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's trifluoromethoxy group is particularly noteworthy, as fluorinated organic molecules are increasingly sought after in drug discovery due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring 2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene as a potential building block for novel active pharmaceutical ingredients (APIs). Recent studies suggest its utility in developing next-generation antimicrobial agents, addressing the growing global concern over antibiotic resistance.

From a synthetic chemistry perspective, the presence of both bromo and chloropropyl functional groups in 2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene allows for diverse chemical transformations. The bromine atom serves as an excellent leaving group for nucleophilic aromatic substitution reactions, while the chloropropyl side chain can participate in various coupling reactions. This dual functionality makes the compound particularly valuable in palladium-catalyzed cross-coupling reactions, a hot topic in modern organic synthesis methodologies.

The compound's physical properties are equally interesting. With a molecular weight of 317.55 g/mol, 2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene typically appears as a colorless to pale yellow liquid at room temperature. Its solubility profile shows good compatibility with common organic solvents like dichloromethane, THF, and ethyl acetate, while being virtually insoluble in water. These characteristics make it particularly suitable for various organic synthesis applications in laboratory settings.

In the context of material science, researchers are investigating the potential of trifluoromethoxy-containing compounds like 2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene for developing advanced polymeric materials. The electron-withdrawing nature of the trifluoromethoxy group can impart unique electronic properties to resulting materials, potentially useful in organic electronics and photovoltaic applications. This aligns well with current industry trends toward sustainable energy solutions and green chemistry initiatives.

Quality control and analytical characterization of 2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene typically involve advanced techniques such as GC-MS, HPLC, and NMR spectroscopy. The compound's purity is crucial for its applications in precision synthesis, with most commercial samples offering purity levels ≥95%. Recent advancements in analytical chemistry have enabled more precise quantification of such complex halogenated aromatic compounds, addressing a common challenge in fine chemical manufacturing.

The stability profile of 2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene under various conditions is an important consideration for researchers. While generally stable at room temperature when stored properly, the compound may undergo decomposition under strong acidic or basic conditions. This sensitivity actually proves beneficial in controlled synthetic applications, where selective deprotection or transformation of specific functional groups is desired.

From an industrial perspective, the synthesis of 2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene involves multi-step processes that highlight modern chemical manufacturing capabilities. The introduction of the trifluoromethoxy group typically requires specialized fluorination techniques, reflecting the growing sophistication of organofluorine chemistry. Manufacturers are continually optimizing these processes to improve yields and reduce environmental impact, responding to the chemical industry's sustainability challenges.

Looking toward future applications, 2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene shows promise in the development of novel liquid crystal materials. The combination of its rigid benzene core and flexible side chains, along with the polar trifluoromethoxy moiety, creates molecular characteristics that could be valuable in display technologies. This potential application aligns with the increasing demand for advanced materials in consumer electronics and optoelectronic devices.

In conclusion, 2-Bromo-3-(3-chloropropyl)(trifluoromethoxy)benzene (CAS No. 1804145-00-3) represents a fascinating example of modern halogenated aromatic chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers across multiple disciplines, from medicinal chemistry to materials science. As synthetic methodologies continue to advance and the demand for fluorinated compounds grows, this compound is likely to maintain its importance in chemical research and industrial applications for years to come.